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Compound of Interest

Compound Name: Ethylamine hydrochloride

Cat. No.: B045346 Get Quote

An In-depth Technical Guide to the Safe Laboratory Use of Ethylamine Hydrochloride

This guide provides comprehensive safety information for the handling and use of Ethylamine
Hydrochloride in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals who work with this chemical. The information is compiled from

various safety data sheets and chemical databases to ensure a thorough understanding of the

associated hazards and the necessary precautions.

Chemical Identification
Identifier Value

Chemical Name Ethylamine hydrochloride

Synonyms

Ethylammonium chloride, Ethanamine

hydrochloride, Monoethylammonium chloride[1]

[2][3][4]

CAS Number 557-66-4[2][5][6][7]

EC Number 209-182-8[1][6][8][9]

Molecular Formula C₂H₇N·HCl[2][10][11] or C₂H₈ClN[5][7]

Molecular Weight 81.54 g/mol [1][2][9]

Chemical Structure
A salt composed of the ethylammonium cation

and the chloride anion.
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Hazard Identification
Ethylamine hydrochloride is classified as a hazardous substance and requires careful

handling.[12]

GHS Classification Summary

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[2][8][10]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[1][2][8][10]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[1][2][8][10]

Label Elements:

Pictogram:

Signal Word:Warning[1][2]

Precautionary Statements: P261, P264, P271, P280, P302+P352, P304+P340,

P305+P351+P338, P312, P332+P313, P337+P313, P362+P364, P403+P233, P405, P501.

[2][3][7]
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GHS Hazard Identification

Hazard Statements

Required Precautionary Response

Signal Word: Warning

H315: Causes skin irritation H319: Causes serious eye irritationH335: May cause respiratory irritation

Pictogram: Exclamation Mark

Prevention (P261, P280)
- Avoid breathing dust
- Wear protective gear

Response (P302, P305)
- IF ON SKIN: Wash with water
- IF IN EYES: Rinse cautiously

Storage (P403)
- Store in a well-ventilated place

Click to download full resolution via product page

Caption: GHS Hazard Communication Workflow for Ethylamine Hydrochloride.

Physical and Chemical Properties
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Property Value

Appearance
White to off-white or cream-colored crystalline

powder.[1][2]

Odor Slight amine-like odor.[2][3]

Melting Point
105 - 108 °C[10], 203–208 °C (with

decomposition)[2]

Boiling Point Not applicable (decomposes).[2]

Solubility Highly soluble in water, soluble in alcohol.[2][11]

pH 5 - 7 (10 g/L aqueous solution at 20°C).[6]

Density ~0.9–1.22 g/cm³.[2][6]

Vapor Pressure 0.000362 mmHg.[1]

Stability
Hygroscopic; stable under normal conditions.

[10]

Toxicological Information
Ethylamine hydrochloride is harmful if it comes into contact with the skin, eyes, or is inhaled.

[1][5]

Acute Toxicity: No oral, dermal, or inhalation acute toxicity data is available, but it is not

classified as acutely toxic.[6][10] An intraperitoneal LD50 in mice has been reported as 2,610

mg/kg.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1][6][8]

Serious Eye Damage/Irritation: Causes serious eye irritation.[1][6][8]

Respiratory/Skin Sensitization: Not classified as a respiratory or skin sensitizer.[6][8]

Carcinogenicity: Not classified as carcinogenic.[6][8] No known carcinogenic chemicals are

in this product.[10]
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Germ Cell Mutagenicity: Not classified as germ cell mutagenic.[6][8]

Reproductive Toxicity: Not classified as a reproductive toxicant.[6][8]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][8][10]

The target organ is the respiratory system.[10]

Specific Target Organ Toxicity (Repeated Exposure): Not classified as a specific target organ

toxicant from repeated exposure.[6][8]

Laboratory Safety Protocols
Strict adherence to safety protocols is mandatory when handling Ethylamine Hydrochloride.

Protocol 1: Engineering Controls and Personal
Protective Equipment (PPE)
This protocol outlines the necessary engineering controls and PPE to minimize exposure.

Methodology:

Ventilation: Always handle Ethylamine Hydrochloride in a well-ventilated area.[7][13] Use a

chemical fume hood or other local exhaust ventilation, especially when handling the powder

to prevent dust formation.[7][14]

Eye and Face Protection: Wear chemical safety goggles with side-shields conforming to

EN166 or NIOSH-approved standards.[7][10][14]

Skin and Hand Protection: Wear impervious protective gloves (e.g., butyl rubber) and a lab

coat or long-sleeved clothing.[10][13][15] Gloves must be inspected before use and removed

carefully to avoid skin contamination.[3][15]

Respiratory Protection: If engineering controls are insufficient or if dust formation is

significant, use a NIOSH-approved particulate filter respirator (e.g., P2 filter).[6][10]
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Caption: Personal Protective Equipment (PPE) Selection Guide.

Protocol 2: First-Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Methodology:

General Advice: If symptoms persist, seek medical attention and show the Safety Data Sheet

to the physician.[7][10]

Inhalation: Move the person to fresh air.[7][10] If breathing is difficult or stops, provide

artificial respiration.[10] Seek medical attention if symptoms occur or persist.[3][10]

Skin Contact: Immediately remove all contaminated clothing.[12] Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[3][10] If skin irritation occurs, get
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medical advice.[10]

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[3][10] Remove contact lenses if present and easy to do.[7] If eye irritation

persists, consult an ophthalmologist.[6]

Ingestion: Clean the mouth with water and then drink plenty of water.[3][10] Do not induce

vomiting. Never give anything by mouth to an unconscious person.[7] Get medical attention if

symptoms occur.[3][10]

Protocol 3: Accidental Release Measures
This protocol details the steps for containing and cleaning up spills.

Methodology:

Personal Precautions: Ensure adequate ventilation and evacuate personnel from the area.[7]

Avoid breathing dust and prevent contact with skin and eyes by wearing the appropriate PPE

as described in Protocol 1.[7][12]

Environmental Precautions: Prevent the substance from entering drains, surface water, or

ground water.[7][14]

Containment and Cleaning Up:

For minor spills, carefully sweep up the solid material, avoiding dust generation.[10][12]

Place the collected material into a suitable, closed, and labeled container for disposal.[7]

[10]

For major spills, alert emergency responders and advise them of the hazard's location and

nature.[12]

Handling and Storage
Proper handling and storage are essential to maintain the chemical's stability and prevent

hazardous situations.
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Handling: Avoid contact with skin and eyes and do not inhale dust.[2] Handle in accordance

with good industrial hygiene and safety practices.[10][15] Wash hands thoroughly after

handling.[7][13]

Storage: Store in a cool, dry, and well-ventilated place.[2][7][13] Keep containers tightly

closed to protect from moisture, as the material is hygroscopic.[2][10] Store away from

incompatible materials such as strong oxidizing agents and strong bases.[2][10]

Recommended storage temperature is 15–25 °C.[14]

Stability and Reactivity
Reactivity: Generally not reactive under normal conditions.[10]

Chemical Stability: The material is stable under recommended storage conditions but is

hygroscopic.[6][10]

Possibility of Hazardous Reactions: Violent reactions can occur with strong oxidizing agents.

[6] No hazardous polymerization is expected.[10]

Conditions to Avoid: Exposure to moist air or water, and incompatible products.[6][10]

Incompatible Materials: Strong oxidizing agents.[3][10]

Hazardous Decomposition Products: Upon thermal decomposition, it may release nitrogen

oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen chloride gas.[3]

[10]

Fire-Fighting Measures
Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or alcohol-

resistant foam.[7][10] Do not use a direct water jet.[14]

Specific Hazards: The material is combustible but not readily ignited.[6] Fine dust

accumulations may burn rapidly if ignited.[12] Thermal decomposition can release irritating

and toxic gases.[3][10]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[7][10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://synthetikaeu.com/en_US/p/Ethylamine-Hydrochloride-98-1000g/508
https://www.fishersci.fr/store/msds?partNumber=10380984&countryCode=FR&language=en
https://store.sangon.com/productImage/SDS/A600447/A600447_EN_S.pdf
https://www.guidechem.com/msds/557-66-4.html
https://www.lgcstandards.com/medias/sys_master/root/h44/h14/11018255466526/SDS_TRC-E898293-1MG_ST-WB-MSDS-5888578-1-1-1/SDS-TRC-E898293-1MG-ST-WB-MSDS-5888578-1-1-1.PDF
https://synthetikaeu.com/en_US/p/Ethylamine-Hydrochloride-98-1000g/508
https://www.guidechem.com/msds/557-66-4.html
https://www.lgcstandards.com/medias/sys_master/root/h44/h14/11018255466526/SDS_TRC-E898293-1MG_ST-WB-MSDS-5888578-1-1-1/SDS-TRC-E898293-1MG-ST-WB-MSDS-5888578-1-1-1.PDF
https://synthetikaeu.com/en_US/p/Ethylamine-Hydrochloride-98-1000g/508
https://www.fishersci.fr/store/msds?partNumber=10380984&countryCode=FR&language=en
https://synthetikaeu.com/en_US/p/Ethylamine-Hydrochloride-98-1000g/508
https://www.fishersci.fr/store/msds?partNumber=10380984&countryCode=FR&language=en
https://www.carlroth.com/medias/SDB-9745-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDYwNTJ8YXBwbGljYXRpb24vcGRmfGFESTFMMmcwTWk4NU1UYzFNamcxTXprNU5UZ3lMMU5FUWw4NU56UTFYMGxGWDBWT0xuQmtaZ3xiYzRmNDVhYTA1MTVkYzlmZWE3OWU0NzUyODJkYjZhYTc1ODE4MTdhZmNmZGYxZTk3Mzc5OGNjYTY1NDE5ZjE0
https://www.fishersci.fr/store/msds?partNumber=10380984&countryCode=FR&language=en
https://www.carlroth.com/medias/SDB-9745-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM5ODV8YXBwbGljYXRpb24vcGRmfGFEWTJMMmd6WlM4NU1UYzFNamcxTWpZNE5URXdMMU5FUWw4NU56UTFYMGRDWDBWT0xuQmtaZ3wwYTQ3YzE1YzJkMDFiODZmNzY1MGM0YmNjY2U4MWQ4NDYyMmZmM2UxNmQ4Y2U0MDkzOTBlMzgyNmNlMzU1NzE2
https://www.fishersci.fr/store/msds?partNumber=10380984&countryCode=FR&language=en
https://www.carlroth.com/medias/SDB-9745-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM5ODV8YXBwbGljYXRpb24vcGRmfGFEWTJMMmd6WlM4NU1UYzFNamcxTWpZNE5URXdMMU5FUWw4NU56UTFYMGRDWDBWT0xuQmtaZ3wwYTQ3YzE1YzJkMDFiODZmNzY1MGM0YmNjY2U4MWQ4NDYyMmZmM2UxNmQ4Y2U0MDkzOTBlMzgyNmNlMzU1NzE2
https://www.fishersci.fr/store/msds?partNumber=10380984&countryCode=FR&language=en
https://www.carlroth.com/medias/SDB-9745-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM5ODV8YXBwbGljYXRpb24vcGRmfGFEWTJMMmd6WlM4NU1UYzFNamcxTWpZNE5URXdMMU5FUWw4NU56UTFYMGRDWDBWT0xuQmtaZ3wwYTQ3YzE1YzJkMDFiODZmNzY1MGM0YmNjY2U4MWQ4NDYyMmZmM2UxNmQ4Y2U0MDkzOTBlMzgyNmNlMzU1NzE2
https://www.fishersci.fr/store/msds?partNumber=10380984&countryCode=FR&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.fr/store/msds?partNumber=10380984&countryCode=FR&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.fr/store/msds?partNumber=10380984&countryCode=FR&language=en
https://www.guidechem.com/msds/557-66-4.html
https://www.fishersci.fr/store/msds?partNumber=10380984&countryCode=FR&language=en
https://www.carlroth.com/medias/SDB-9745-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDYwNTJ8YXBwbGljYXRpb24vcGRmfGFESTFMMmcwTWk4NU1UYzFNamcxTXprNU5UZ3lMMU5FUWw4NU56UTFYMGxGWDBWT0xuQmtaZ3xiYzRmNDVhYTA1MTVkYzlmZWE3OWU0NzUyODJkYjZhYTc1ODE4MTdhZmNmZGYxZTk3Mzc5OGNjYTY1NDE5ZjE0
https://www.carlroth.com/medias/SDB-9745-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM5ODV8YXBwbGljYXRpb24vcGRmfGFEWTJMMmd6WlM4NU1UYzFNamcxTWpZNE5URXdMMU5FUWw4NU56UTFYMGRDWDBWT0xuQmtaZ3wwYTQ3YzE1YzJkMDFiODZmNzY1MGM0YmNjY2U4MWQ4NDYyMmZmM2UxNmQ4Y2U0MDkzOTBlMzgyNmNlMzU1NzE2
https://datasheets.scbt.com/sc-239955.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.fr/store/msds?partNumber=10380984&countryCode=FR&language=en
https://www.guidechem.com/msds/557-66-4.html
https://www.fishersci.fr/store/msds?partNumber=10380984&countryCode=FR&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Exposure Chemical Spill Fire

Emergency Event

Identify Emergency Type

Exposure Route?

Exposure

Spill Size?

Spill

Use CO₂, dry chemical, or foam.
Wear SCBA.

Cool containers with water spray.

Fire

Inhalation:
Move to fresh air.

Seek medical attention.

Inhalation

Skin Contact:
Remove clothing.

Wash with soap & water for 15 min.

Skin

Eye Contact:
Rinse with water for 15 min.

Seek medical attention.

Eye

Minor Spill:
Wear PPE.

Sweep up, avoid dust.
Dispose in sealed container.

Minor

Major Spill:
Evacuate area.

Alert emergency responders.

Major

Click to download full resolution via product page

Caption: Emergency Response Flowchart for Laboratory Incidents.

Disposal Considerations
Dispose of Ethylamine Hydrochloride and its containers in accordance with local, regional,

and national regulations. Waste is typically classified as hazardous.[3] It should be sent to an

approved waste disposal plant.[3][7] Do not release into the environment.[7][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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